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Compound of Interest

Compound Name:

Tert-butyl 3-

(aminomethyl)pyrrolidine-1-

carboxylate

Cat. No.: B153212 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of tert-butyl
3-(aminomethyl)pyrrolidine-1-carboxylate, a key building block in medicinal chemistry and

drug development. This document compiles available data for the racemic mixture and its

individual enantiomers, outlines standard experimental protocols for property determination,

and illustrates a common synthetic pathway.

Core Physical Properties
The physical characteristics of tert-butyl 3-(aminomethyl)pyrrolidine-1-carboxylate are

crucial for its handling, storage, and application in synthetic chemistry. The following tables

summarize the key physical data for the racemic mixture and its stereoisomers.

Racemic Tert-butyl 3-(aminomethyl)pyrrolidine-1-carboxylate (CAS: 270912-72-6)
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Property Value Notes

Molecular Formula C₁₀H₂₀N₂O₂

Molecular Weight 200.28 g/mol [1][2]

Appearance Solid [3]

Melting Point 60-65°C or 206-210°C
A notable discrepancy exists in

supplier data.[3][4]

Boiling Point 280.3 ± 13.0 °C (Predicted) At 760 mmHg.[3][4]

Density 1.0 ± 0.1 g/cm³ (Predicted) [3]

Solubility
Soluble in ether, methanol, and

dichloromethane.
[3]

pKa (Acidity Coefficient) 10.12 ± 0.29 (Predicted)

Refractive Index 1.4740 - 1.486 [3][4]

Storage Temperature 2-8°C [3][4]

Note on Melting Point Discrepancy: There is a significant variation in the reported melting

points for the racemic compound. While one source indicates a range of 60-65°C[3], others

report a much higher range of 206-210°C[4]. This could be due to differences in purity,

crystalline form (polymorphism), or measurement conditions. Researchers should verify this

property for their specific batch of material.

(S)-tert-Butyl 3-(aminomethyl)pyrrolidine-1-carboxylate (CAS: 199175-10-5)

Property Value

Molecular Formula C₁₀H₂₀N₂O₂

Molecular Weight 200.28 g/mol

IUPAC Name
tert-butyl (3S)-3-(aminomethyl)pyrrolidine-1-

carboxylate

(R)-tert-Butyl 3-(aminomethyl)pyrrolidine-1-carboxylate (CAS: 199174-29-3)
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Property Value

Molecular Formula C₁₀H₂₀N₂O₂

Molecular Weight 200.28 g/mol

IUPAC Name
tert-butyl (3R)-3-(aminomethyl)pyrrolidine-1-

carboxylate

Experimental Protocols for Physical Property
Determination
While specific experimental procedures for the determination of the physical properties of this

exact compound are not readily available in the public domain, the following outlines standard

laboratory methodologies that are typically employed.

Melting Point Determination
The melting point is determined using a digital melting point apparatus. A small, dry sample of

the compound is packed into a capillary tube and placed in the apparatus. The temperature is

ramped up at a controlled rate, and the range from which the substance first begins to melt to

when it becomes completely liquid is recorded. For high accuracy, the apparatus is calibrated

with known standards.

Boiling Point Determination
The boiling point is typically measured at a specific pressure. For small quantities, a common

method involves placing the liquid in a test tube with a capillary tube (sealed at one end)

inverted inside it. The setup is heated, and the temperature at which a steady stream of

bubbles emerges from the capillary tube, and upon slight cooling, the liquid is drawn back into

the capillary, is recorded as the boiling point. Given the high predicted boiling point, this would

likely be performed under reduced pressure (vacuum distillation) to prevent decomposition.

Density Measurement
The density of a solid can be determined using gas pycnometry, which measures the volume of

the solid by displacing an inert gas. The density is then calculated by dividing the mass of the
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sample by the measured volume. For a liquid form or a solution, a pycnometer or a digital

density meter can be used.

Solubility Assessment
A qualitative assessment of solubility is performed by adding a small, weighed amount of the

solute to a known volume of the solvent at a specific temperature. The mixture is agitated, and

the substance is observed for dissolution. For quantitative analysis, a saturated solution is

prepared, and the concentration of the dissolved solute is determined using techniques such as

HPLC or gravimetric analysis after solvent evaporation.

Synthetic Pathway Visualization
A common and efficient method for the synthesis of tert-butyl 3-(aminomethyl)pyrrolidine-1-
carboxylate involves the reduction of a nitrile precursor. This workflow is illustrated below.

1-Boc-3-cyanopyrrolidine

Reducing Agent
(e.g., LiAlH₄ or H₂/Raney Ni)

tert-Butyl 3-(aminomethyl)pyrrolidine-1-carboxylate

Reduction

Click to download full resolution via product page

A simplified workflow for the synthesis of the target compound.

This diagram illustrates the reduction of the cyano group of 1-Boc-3-cyanopyrrolidine to the

primary amine of tert-butyl 3-(aminomethyl)pyrrolidine-1-carboxylate. This is a standard

transformation in organic synthesis, often achieved with reagents like lithium aluminum hydride

(LiAlH₄) or catalytic hydrogenation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b153212?utm_src=pdf-custom-synthesis
https://www.chemscene.com/270912-72-6.html
https://www.protheragen.ai/1-n-boc-3-cyanopyrrolidine-item-6855.html
https://www.biosynce.com/pharmaceutical-intermediates/pyrrole/tert-butyl-3-aminomethyl-pyrrolidine-1.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB1463118.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB1463118.htm
https://www.benchchem.com/product/b153212#tert-butyl-3-aminomethyl-pyrrolidine-1-carboxylate-physical-properties
https://www.benchchem.com/product/b153212#tert-butyl-3-aminomethyl-pyrrolidine-1-carboxylate-physical-properties
https://www.benchchem.com/product/b153212#tert-butyl-3-aminomethyl-pyrrolidine-1-carboxylate-physical-properties
https://www.benchchem.com/product/b153212#tert-butyl-3-aminomethyl-pyrrolidine-1-carboxylate-physical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b153212?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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